Cas no 78767-43-8 (2-amino-6-chlorobenzene-1-sulfonic acid)

2-Amino-6-chlorobenzene-1-sulfonic acid is a versatile intermediate in organic synthesis, particularly valued for its role in the production of dyes, pigments, and pharmaceuticals. The compound features both sulfonic acid and amino functional groups, enabling selective reactivity in azo coupling and other electrophilic substitution reactions. Its chlorinated aromatic structure enhances stability and facilitates further functionalization. This intermediate is characterized by high purity and consistent performance, making it suitable for precision applications in fine chemical manufacturing. Its solubility in polar solvents and compatibility with standard reaction conditions further contribute to its utility in industrial and research settings. Proper handling and storage are recommended due to its acidic nature.

2-amino-6-chlorobenzene-1-sulfonic acid structure

78767-43-8 structure

Product Name:2-amino-6-chlorobenzene-1-sulfonic acid

CAS No:78767-43-8

MF:C₆H₆ClNO₃S

MW:207.634739398956

MDL:MFCD24623188

CID:3383684

PubChem ID:22450210

Update Time:2025-10-29

2-amino-6-chlorobenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- BENZENESULFONIC ACID, 2-AMINO-6-CHLORO-
- 2-amino-6-chlorobenzene-1-sulfonic acid
- 2-amino-6-chlorobenzene-1-sulfonicacid
- EN300-25094555
- 896-558-5
- 2-Amino-6-chlorobenzenesulfonic acid
- 78767-43-8
- SCHEMBL6939244
- MDL： MFCD24623188
- Inchi： 1S/C6H6ClNO3S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H,8H2,(H,9,10,11)
- InChI Key： ACHUDPKPXIEHAD-UHFFFAOYSA-N
- SMILES： C1(S(O)(=O)=O)=C(Cl)C=CC=C1N

Computed Properties

Exact Mass: 206.9756919Da
Monoisotopic Mass: 206.9756919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 88.8Å²

2-amino-6-chlorobenzene-1-sulfonic acid Pricemore >>

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